Cas no 8005-52-5 (Direct yellow 44)

• Product Name: Direct yellow 44
• CAS No: 8005-52-5
• MF: C₂₇H₂₀N₆Na₂O₈S
• MW: 0
• MDL: MFCD00059960
• CID: 47980
• PubChem ID: 87575745
• Update Time: 2025-05-19

Direct yellow 44 Chemical and Physical Properties

Names and Identifiers

• Direct Yellow 44
• Sirius Yellow GC
• Direct Yellow 5 GLL
• HELION YELLOW G
• siriusyellow
• Suprazo Yellow GC
• Vicorect Yellow MB.
• Yellow GC
• Direct Fast Yellow GC
• Benzoic acid, 2-hydroxy-5-[[4-[[[[2-methoxy-4-[(3-sulfophenyl)azo]phenyl]amino]carbonyl]amino]phenyl]azo]-, disodium salt
• Benzoic acid, 2-hydroxy-5-(2-(4-((((2-methoxy-4-(2-(3-sulfophenyl)diazenyl)phenyl)amino)carbonyl)amino)phenyl)diazenyl)-, sodium salt (1:2)
• Benzoic acid, 2-hydroxy-5-((4-((((2-methoxy-4-((3-sulfophenyl)azo)phenyl)amino)carbonyl)amino)phenyl)azo)-, disodium salt
• Disodium 5-[[4-[[[[2-methoxy-4-[(3-sulphonatophenyl)azo]phenyl
• DTXSID2064604
• NS00044958
• Disodium 5-((4-((((2-methoxy-4-((3-sulphonatophenyl)azo)phenyl)amino)carbonyl)amino)phenyl)azo)salicylate
• Sodium 2-hydroxy-5-((4-(3-(2-methoxy-4-((3-sulfonatophenyl)diazenyl)phenyl)ureido)phenyl)diazenyl)benzoate
• disodium;2-hydroxy-5-[[4-[[2-methoxy-4-[(3-sulfonatophenyl)diazenyl]phenyl]carbamoylamino]phenyl]diazenyl]benzoate
• 8005-52-5
• Disodium 5-[[4-[[[[2-methoxy-4-[(3-sulphonatophenyl)azo]phenyl]amino]carbonyl]amino]phenyl]azo]salicylate
• 7248-45-5
• SCHEMBL22974895
• Sirius yellow
• EINECS 230-657-0
• Disodium 5-4-2-methoxy-4-(3-sulphonatophenyl)azophenylaminocarbonylaminophenylazosalicylate
• D92235
• C.I. 29000
• S0143
• MFCD00059960
• W-110204
• sodium 2-hydroxy-5-((E)-(4-(3-(2-methoxy-4-((E)-(3-sulfonatophenyl)diazenyl)phenyl)ureido)phenyl)diazenyl)benzoate
• EINECS 232-339-7
• Aizen Primula Yellow GCLH
• Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-, reaction products with 3-[(4-amino-3-methoxyphenyl)azo]benzenesulfonic acid and carbonic dichloride, sodium salts
• Direct Fast Yellow 5GL
• Direct Fast Yellow 5GLL
• Intralite Yellow 5GLL
• Isma Fast Yellow G
• RD Yellow 2
• Saturn Yellow L 4G
• Solar Flavine 2G
• Tetramine Fast Yellow GD Extra
• Direct Yellow 44 ,
• DB-230275
• Direct yellow 44

• MDL： MFCD00059960
• Inchi： 1S/C27H22N6O8S.2Na/c1-41-25-15-20(33-31-18-3-2-4-21(13-18)42(38,39)40)9-11-23(25)29-27(37)28-16-5-7-17(8-6-16)30-32-19-10-12-24(34)22(14-19)26(35)36;;/h2-15,34H,1H3,(H,35,36)(H2,28,29,37)(H,38,39,40);;/q;2*+1/p-2/b32-30+,33-31+;;
• InChI Key： PBOIUUROGJVVNC-WKLYGGTQSA-L
• SMILES： S(C1=C([H])C([H])=C([H])C(=C1[H])/N=N/C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])N([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])/N=N/C1C([H])=C([H])C(=C(C(=O)[O-])C=1[H])O[H])=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 634.08600
• Monoisotopic Mass: 634.08587135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1060
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 226
• Surface Charge: 0
• Tautomer Count: 37
• XLogP3: nothing

Experimental Properties

• Color/Form: Brown powder
• PSA: 225.74000
• LogP: 6.37000
• Color index: 29000

Direct yellow 44 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Direct yellow 44

Comprehensive Overview of Direct Yellow 44 (CAS No. 8005-52-5): Properties, Applications, and Industry Insights

Direct Yellow 44 (CAS No. 8005-52-5) is a synthetic azo dye widely recognized for its vibrant yellow hue and exceptional affinity to cellulose fibers. As a member of the direct dye family, it is extensively utilized in textile dyeing, paper coloration, and specialty ink formulations. This article delves into the chemical characteristics, industrial applications, and emerging trends surrounding this versatile compound, addressing common queries such as "Is Direct Yellow 44 eco-friendly?" and "How does Direct Yellow 44 compare to natural yellow dyes?"—topics frequently searched in modern sustainability discussions.

The molecular structure of Direct Yellow 44 features a disazo configuration, contributing to its high lightfastness and wash durability. With a CAS registry number 8005-52-5, it is cataloged under international chemical databases as a water-soluble dye with a molecular weight of approximately 680 g/mol. Its compatibility with cotton, viscose, and other plant-based fabrics makes it a staple in the textile industry, particularly for applications requiring high-color intensity and uniform penetration. Recent advancements in dye fixation technologies have further enhanced its performance, reducing water consumption—a critical factor in addressing the "textile industry environmental impact" concerns.

In response to growing consumer interest in "sustainable dyeing processes," researchers have evaluated Direct Yellow 44's biodegradability and developed optimized wastewater treatment protocols. While synthetic dyes often face scrutiny, innovations like closed-loop dyeing systems and enzymatic degradation methods are mitigating ecological concerns. Industry reports highlight its compliance with OEKO-TEX® Standard 100 for limited substance use, a detail frequently queried by manufacturers seeking "certified textile dyes."

The paper industry leverages Direct Yellow 44 (CAS 8005-52-5) for coloring kraft papers and packaging materials, where its excellent substrate adhesion reduces pigment migration. Compared to alternatives like reactive yellow dyes, it offers cost-efficiency for large-scale production—a key consideration in "bulk industrial dye procurement" searches. Additionally, its stability under alkaline conditions makes it suitable for specialty applications such as pH-indicator papers.

Emerging discussions in digital printing have spotlighted Direct Yellow 44's potential in inkjet formulations, particularly for its chromatic purity and compatibility with polymeric binders. As designers search for "vibrant synthetic dyes for digital textiles," this compound continues to gain traction. Regulatory databases confirm its approval under REACH Annex V for specific applications, though users are advised to consult regional guidelines—addressing the popular query "Is Direct Yellow 44 approved in the EU?"

Quality control protocols for 8005-52-5 emphasize spectrophotometric analysis to ensure batch-to-batch consistency, a critical factor for industries requiring color-matching precision. Analytical techniques like HPLC-UV are routinely employed to verify purity levels above 95%, meeting the stringent requirements of "high-performance dye standards." Storage recommendations include protection from UV degradation, a point often overlooked in "dye shelf life extension" searches.

With the rise of "circular economy in textiles," Direct Yellow 44 is being reevaluated through the lens of recyclability. Pilot studies demonstrate effective recovery from post-consumer fabrics using ion-exchange methods, aligning with global searches for "closed-loop textile dye solutions." Its thermal stability (up to 200°C) also positions it favorably for thermoset plastic coloration—an area gaining attention in "sustainable polymer additives" research.

Market analyses project steady demand for Direct Yellow 44 (CAS 8005-52-5) in developing economies, driven by expanding textile sectors. However, the compound faces competition from bio-based colorants in premium markets, reflecting the "natural vs synthetic dyes" debate. Manufacturers are responding with hybrid formulations that combine the cost-effectiveness of azo dyes with bio-mordants to reduce environmental footprint.

In conclusion, Direct Yellow 44 remains a technologically relevant dye with evolving applications across multiple industries. Its balance of chromatic performance, economic viability, and adaptability to modern environmental standards ensures continued utilization, while ongoing research addresses "green chemistry in dye synthesis" expectations. Proper handling and disposal remain essential to maximize its benefits within regulatory frameworks worldwide.